
A Technical Guide to the Safety and Handling of
5-Nitro-2-benzimidazolinone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Nitro-2-benzimidazolinone

Cat. No.: B1333978 Get Quote

This document provides a comprehensive overview of the safety and handling precautions for

5-Nitro-2-benzimidazolinone (CAS No. 93-84-5), intended for researchers, scientists, and

professionals in drug development. The information compiled is based on available safety data

sheets and chemical databases.

Physicochemical Properties
5-Nitro-2-benzimidazolinone is an organic synthesis intermediate, often appearing as a

yellow to brown powder.[1][2] It is widely used in the synthesis of dyes, pigments, and other

specialty chemicals.[3] Understanding its physical and chemical properties is fundamental to its

safe handling.
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Property Value Citations

CAS Number 93-84-5 [1]

Molecular Formula C₇H₅N₃O₃ [1]

Molecular Weight 179.13 g/mol [1][4]

Appearance Yellow to brown powder [1][2]

Melting Point >300 °C [1][5]

Boiling Point 203 °C (Predicted) [1][2]

Flash Point 76.5 °C [1][2]

Solubility Insoluble in water [1][5][6]

Density ~1.506 g/cm³ (Predicted) [1][2]

Storage Temperature Room Temperature [1]

Hazard Identification and GHS Classification
5-Nitro-2-benzimidazolinone is classified as hazardous under the Globally Harmonized

System (GHS).[7] It is harmful if swallowed, in contact with skin, or if inhaled, and causes

serious eye irritation.[7][8] It is important to note that while it is classified as hazardous, some

aggregated notifications to the ECHA C&L Inventory indicate that the chemical does not meet

GHS hazard criteria in a majority of reports, suggesting potential variations based on impurities

or other factors.[4]
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Hazard Class Category Hazard Statement Code

Acute Toxicity, Oral Category 4 Harmful if swallowed H302

Acute Toxicity, Dermal Category 4
Harmful in contact

with skin
H312

Acute Toxicity,

Inhalation
Category 4 Harmful if inhaled H332

Serious Eye

Damage/Irritation
Category 2

Causes serious eye

irritation
H319

Skin

Corrosion/Irritation
Category 2 Causes skin irritation H315

Specific Target Organ

Toxicity
Category 3

May cause respiratory

irritation
H335

Citations for all data in the table:[7][8][9][10]

Exposure Controls and Personal Protection
Effective control of exposure is critical. This is achieved through a combination of engineering

controls, administrative controls, and the use of Personal Protective Equipment (PPE). The

hierarchy of controls illustrates the preferential order of implementation for mitigating risks.
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Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Hierarchy of Controls for Mitigating Exposure.

Engineering Controls:

Work should be performed in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation of dust.[9][10][11]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][11]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent

skin, eye, and respiratory exposure.
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Protection Type Specification Citations

Eye/Face

Wear chemical safety goggles

or glasses with side-shields

conforming to EN166 or OSHA

29 CFR 1910.133.

[7][9][11]

Skin

Wear impervious protective

gloves (e.g., nitrile rubber) and

appropriate protective clothing

to prevent skin exposure.

[9][11][12]

Respiratory

If dust is generated and

exposure limits may be

exceeded, use a

NIOSH/MSHA-approved N95

particulate respirator or

equivalent.

[7][13]

Safe Handling, Storage, and Emergency Procedures
Adherence to strict protocols for handling, storage, and emergencies is essential for

maintaining a safe laboratory environment.

Handling:

Avoid all contact with skin and eyes.[8][9]

Do not breathe dust; minimize dust generation and accumulation.[11][14]

Use only in a well-ventilated area or under a chemical fume hood.[10][11]

Wash hands thoroughly after handling and before breaks.[9][11]

Do not eat, drink, or smoke in areas where the chemical is handled.[10][12]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][8][10]
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Store in a dark place, away from direct sunlight.[1][10]

Store away from incompatible materials, such as strong oxidizing agents.[8][10][11]

First Aid Measures: Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Procedure Citations

Inhalation

Remove the victim to fresh air.

If breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[8][9][11]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water while removing all

contaminated clothing. Seek

medical attention.

[8][9][11]

Eye Contact

Rinse cautiously and

thoroughly with plenty of water

for at least 15 minutes, also

under the eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[8][9][11]

Ingestion

Clean mouth with water and

drink plenty of water. Do NOT

induce vomiting. Seek

immediate medical attention.

[8][9][12]

Fire and Spill Procedures:

Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[9] Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[9][11] Hazardous combustion products include toxic oxides of

carbon and nitrogen.[8][11][12]
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Spills: Evacuate personnel to a safe area. Wear full PPE. Avoid dust formation. Sweep or

shovel the material into a suitable, labeled container for disposal.[9][11] Do not allow the

chemical to enter drains or waterways.[9]

Toxicological Information
The primary health hazards are acute toxicity if ingested, inhaled, or in contact with skin, and

serious irritation to the eyes and skin.[7][8] Repeated exposure may cause allergic reactions in

susceptible individuals.[12] Specific quantitative toxicological data, such as LD50 or LC50

values for 5-Nitro-2-benzimidazolinone, are not readily available in the reviewed literature.[2]

Generalized Experimental and Handling Workflows
While specific experimental protocols for this compound are not detailed in the provided search

results, a generalized workflow for chemical safety assessment and laboratory handling is

applicable.

Chemical Safety Assessment: For compounds with limited toxicological data, a structured

safety assessment is crucial before extensive use.
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Generalized Chemical Safety Assessment Workflow

1. Literature Review
(Existing Data, Analogs)

2. In Silico Prediction
(Toxicity Modeling)

3. Physicochemical Hazard Testing
(Flammability, Reactivity)

4. In Vitro Assays
(e.g., Mutagenicity, Cytotoxicity)

5. In Vivo Acute Toxicity
(If necessary & ethically approved)

6. Data Analysis & Risk Assessment

7. Formulate Safety Data Sheet (SDS)
& Standard Operating Procedures (SOPs)
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Generalized Workflow for Chemical Safety Assessment.

Safe Laboratory Handling Workflow: A logical flow of operations in the lab minimizes risk at

each step.
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General Workflow for Safe Laboratory Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1333978#5-nitro-2-benzimidazolinone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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